Cas no 62584-22-9 (Benzoyl fluoride, 4-chloro-3-(trifluoromethyl)-)

• Product Name: Benzoyl fluoride, 4-chloro-3-(trifluoromethyl)-
• CAS No: 62584-22-9
• MF: C₈H₃ClF₄O
• MW: 226.555435419083
• CID: 439179
• PubChem ID: 71384966
• Update Time: 2025-04-19

Benzoyl fluoride, 4-chloro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride, 4-chloro-3-(trifluoromethyl)-
• 4-chloro-3-(trifluoromethyl)benzoyl fluoride
• 62584-22-9
• DTXSID00807213

• Inchi： 1S/C8H3ClF4O/c9-6-2-1-4(7(10)14)3-5(6)8(11,12)13/h1-3H
• InChI Key： PWVWHORSCWVBKV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 225.98089
• Monoisotopic Mass: 225.9808551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07